Cas no 832738-07-5 (4-(4-bromo-2-chlorophenoxy)methylbenzoic acid)

4-(4-Bromo-2-chlorophenoxy)methylbenzoic acid is a brominated and chlorinated aromatic compound featuring a benzoic acid core substituted with a (4-bromo-2-chlorophenoxy)methyl group. This structure imparts unique chemical properties, making it valuable as an intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The presence of both bromo and chloro substituents enhances its reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling precise functionalization. The benzoic acid moiety further allows for derivatization into esters or amides, expanding its utility in medicinal chemistry. Its high purity and stability under standard conditions ensure reliable performance in research and industrial applications.
4-(4-bromo-2-chlorophenoxy)methylbenzoic acid structure
832738-07-5 structure
Product Name:4-(4-bromo-2-chlorophenoxy)methylbenzoic acid
CAS No:832738-07-5
MF:C14H10BrClO3
MW:341.584402561188
MDL:MFCD03421902
CID:3030497
PubChem ID:7015969
Update Time:2025-07-02

4-(4-bromo-2-chlorophenoxy)methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-(4-BROMO-2-CHLORO-PHENOXYMETHYL)-BENZOIC ACID
    • 4-(4-bromo-2-chlorophenoxy)methylbenzoic acid
    • 4-(4-bromo-2-chlorophenoxymethyl)benzoic acid
    • 4-[(4-bromo-2-chlorophenoxy)methyl]benzoicacid
    • AKOS000308384
    • 4-[(4-bromo-2-chlorophenoxy)methyl]benzoic acid
    • 832738-07-5
    • HIB73807
    • MFCD03421902
    • EN300-228605
    • CS-0268140
    • BBL038749
    • 4-((4-Bromo-2-chlorophenoxy)methyl)benzoic acid
    • STK312496
    • MDL: MFCD03421902
    • Inchi: 1S/C14H10BrClO3/c15-11-5-6-13(12(16)7-11)19-8-9-1-3-10(4-2-9)14(17)18/h1-7H,8H2,(H,17,18)
    • InChI Key: XLFLHODVSITFAY-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=C(C=1)Cl)OCC1C=CC(C(=O)O)=CC=1

Computed Properties

  • Exact Mass: 339.95018Da
  • Monoisotopic Mass: 339.95018Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 305
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 46.5Ų

4-(4-bromo-2-chlorophenoxy)methylbenzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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